4-Bromo-3-methylbenzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of brominated benzoyl derivatives often involves condensation reactions or halogenation steps. For instance, 4-bromobenzohydrazide derivatives were synthesized through condensation reactions with benzaldehydes . Similarly, methyl 4-bromo-2-methoxybenzoate was synthesized from 4-bromo-2-fluorotoluene through a series of reactions including bromination and hydrolysis . These methods suggest that 4-Bromo-3-methylbenzoyl chloride could be synthesized through similar halogenation of a methylbenzoyl precursor followed by chlorination.
Molecular Structure Analysis
The molecular structure of brominated benzoyl derivatives is characterized by X-ray diffraction (XRD) and supported by computational methods such as density functional theory (DFT). For example, the crystal structure of 2-(4-bromophenyl)-2-oxoethyl 3-methylbenzoate was determined using single crystal XRD and further optimized using DFT calculations . These studies provide detailed information on bond lengths, angles, and molecular conformations, which are essential for understanding the reactivity and physical properties of these compounds.
Chemical Reactions Analysis
The reactivity of brominated benzoyl compounds is influenced by the presence of the bromine atom, which is a good leaving group in nucleophilic substitution reactions. The papers describe various chemical reactions involving these compounds, such as the formation of Schiff bases through condensation , and the synthesis of thiourea derivatives . These reactions demonstrate the versatility of brominated benzoyl compounds in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated benzoyl derivatives are closely related to their molecular structure. The presence of halogen atoms can significantly affect properties such as melting points, boiling points, and solubility. The papers provide data on the vibrational spectroscopy of these compounds, which can be used to infer functional groups and molecular interactions . Additionally, computational studies offer insights into electronic properties, such as the band gap and molecular orbitals, which are relevant for applications in materials science .
Scientific Research Applications
Synthesis and Bioactivity
4-Bromo-3-methylbenzoyl chloride has been used in the synthesis of various chemical compounds with potential biological activities. For instance, it has been utilized in the preparation of 1-tolyl-3-aryl-4-methylimidazole-2-thiones, a compound showing significant antibacterial activity, as well as in the synthesis of 1-(4-methylbenzoyl)-3-(4-aminosulfonylphenyl)thiourea, a compound characterized by spectroscopic data and crystal structure analysis (Saeed & Batool, 2007); (Saeed, Mumtaz, & Flörke, 2010).
Antibacterial/Antifungal Activities
Recent research shows that derivatives of 4-Bromo-3-methylbenzoyl chloride, particularly those involving carbohydrate esters, have been synthesized and evaluated for their antibacterial and antifungal properties. These derivatives exhibit promising antibacterial and antifungal activities, suggesting potential applications in combating microbial pathogens (Ahmmed et al., 2022).
Educational Applications
In educational settings, 4-Bromo-3-methylbenzoyl chloride has been used to teach selective C-acylation in the synthesis of compounds like 3-methyl-4-(4-methylbenzoyl)-1-phenyl-pyrazol-5-one. This application is significant in demonstrating various chemical reactions and analytical techniques for students (Kurteva & Petrova, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Bromo-3-methylbenzoyl chloride is the benzylic position of aromatic compounds . This compound is often used in organic synthesis, where it can participate in various reactions such as free radical bromination and nucleophilic substitution .
Mode of Action
4-Bromo-3-methylbenzoyl chloride interacts with its targets through a process known as nucleophilic substitution . In this process, a nucleophile, a species that donates an electron pair, reacts with an electrophile, a species that accepts an electron pair. The nucleophile in this case could be a variety of substances, depending on the specific reaction conditions .
Biochemical Pathways
It’s known that the compound can participate in reactions at the benzylic position, which can lead to various downstream effects depending on the specific reaction conditions .
Result of Action
The molecular and cellular effects of 4-Bromo-3-methylbenzoyl chloride’s action depend on the specific reaction conditions and the nature of the nucleophile involved in the reaction . For example, in a nucleophilic substitution reaction, the compound could potentially be used to introduce a bromo-methylbenzoyl group into a larger molecule .
Action Environment
The action, efficacy, and stability of 4-Bromo-3-methylbenzoyl chloride can be influenced by various environmental factors. These may include the presence of other substances that can act as nucleophiles, the temperature and pH of the reaction environment, and the solvent used in the reaction .
properties
IUPAC Name |
4-bromo-3-methylbenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVXGJCNXMPLCJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70427386 | |
Record name | 4-bromo-3-methylbenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-methylbenzoyl chloride | |
CAS RN |
21900-25-4 | |
Record name | 4-Bromo-3-methylbenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21900-25-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-bromo-3-methylbenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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